Cas no 427-78-1 (Gibberic acid)
Gibberic acid structure
Product Name:Gibberic acid
CAS No:427-78-1
MF:C18H20O3
MW:284.349605560303
CID:329076
Update Time:2024-02-29
Gibberic acid Chemical and Physical Properties
Names and Identifiers
-
- Gibba-1,3,4a(10a)-triene-10-carboxylicacid, 1,7-dimethyl-8-oxo-, (4ba,7b,9ab,10b)- (9CI)
- gibberic acid
- ASZCVNVMQXNJGH-ZYRRHWMLSA-N
- Gibberic acid
-
- Inchi： 1S/C18H20O3/c1-10-4-3-5-11-12-6-7-17(2)9-18(12,8-13(17)19)15(14(10)11)16(20)21/h3-5,12,15H,6-9H2,1-2H3,(H,20,21)/t12-,15-,17+,18-/m1/s1
- InChI Key： ASZCVNVMQXNJGH-ZYRRHWMLSA-N
- SMILES： O=C1C[C@]23[C@@H](C(=O)O)C4C(C)=CC=CC=4[C@H]2CC[C@@]1(C)C3
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 513
- Topological Polar Surface Area: 54.4
Gibberic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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